Cas no 1339681-64-9 (Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate)

• Product Name: Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate
• CAS No: 1339681-64-9
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD18911516
• CID: 5188435
• Update Time: 2025-10-29

Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate
• ethyl 2-(2-fluoro-5-methylphenoxy)acetate
• Ethyl (2-fluoro-5-methylphenoxy)acetate
• ethyl2-(2-fluoro-5-methylphenoxy)acetate

• MDL： MFCD18911516
• Inchi： 1S/C11H13FO3/c1-3-14-11(13)7-15-10-6-8(2)4-5-9(10)12/h4-6H,3,7H2,1-2H3
• InChI Key： DYQOCJIESSBNKS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1OCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate

Recent Advances in the Study of Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate (CAS: 1339681-64-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate (CAS: 1339681-64-9) is a fluorinated aromatic ester compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, including a fluorine atom and a methyl group on the phenyl ring, has been explored for its pharmacological properties and synthetic utility. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activities of Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate derivatives. The researchers highlighted its versatility as a building block for constructing more complex molecules with enhanced pharmacological profiles. The study demonstrated that modifications at the ester moiety could significantly influence the compound's bioavailability and target binding affinity, making it a promising candidate for further optimization in drug discovery programs.

In another recent development, a team of researchers from the University of Cambridge reported the use of Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate in the synthesis of small-molecule inhibitors targeting specific kinase pathways involved in cancer progression. The compound's fluorine atom was found to play a critical role in enhancing the inhibitors' metabolic stability and binding specificity, as evidenced by in vitro and in vivo studies. These findings underscore the importance of fluorinated compounds in modern drug design and their potential to address unmet medical needs.

Furthermore, a 2024 patent application disclosed novel formulations incorporating Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate for the treatment of chronic inflammatory diseases. The patent highlights the compound's ability to modulate key inflammatory mediators, such as TNF-α and IL-6, suggesting its potential as a lead compound for developing next-generation anti-inflammatory therapies. These advancements align with the growing interest in fluorinated compounds as tools for probing biological systems and developing targeted therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate-based compounds. Recent research has focused on addressing issues related to solubility, metabolic stability, and off-target effects. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored prodrug strategies to improve the oral bioavailability of derivatives, demonstrating significant progress in overcoming these limitations.

In conclusion, Ethyl 2-(2-fluoro-5-methyl-phenoxy)acetate (CAS: 1339681-64-9) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future studies. As research continues to unravel its full potential, this compound is poised to contribute significantly to the development of innovative therapeutic agents, particularly in the areas of oncology and inflammation.